N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide

• IUPAC Name: N-[1-(1,3-benzodioxol-5-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H13NO3S/c1-9(15-14(16)13-3-2-6-19-13)10-4-5-11-12(7-10)18-8-17-11/h2-7,9H,8H2,1H3,(H,15,16)
• InChI Key: TZAJUDDTMUSDAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCO2)NC(=O)C3=CC=CS3
• Molecular Formula: C14H13NO3S
• Molecular Weight: 275.32 g/mol

Description

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide, also known as BDB, is a chemical compound that belongs to the family of phenethylamines. BDB is a psychoactive substance that has been used recreationally. However, BDB has also been studied for its potential therapeutic applications, particularly in the field of neuroscience. In

Mechanism of Action

The exact mechanism of action of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide is not fully understood. However, it is believed to act on the serotonergic system in the brain by increasing the release and inhibiting the reuptake of serotonin. N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide has also been shown to have affinity for dopamine and norepinephrine receptors.
Biochemical and Physiological Effects:
N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide has been shown to have both acute and long-term effects on the brain and body. Acutely, N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide has been shown to increase heart rate, blood pressure, and body temperature. N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide has also been shown to produce subjective effects such as euphoria, increased sociability, and altered perception. Long-term effects of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide are not well studied, but it is believed that chronic use of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide may lead to neurotoxicity and cognitive impairment.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide in lab experiments is its ability to selectively target the serotonergic system in the brain. This makes N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide a useful tool for studying the role of serotonin in various physiological and pathological processes. However, one limitation of using N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide in lab experiments is its potential for neurotoxicity, which may confound the results of experiments.

Future Directions

Future research on N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide should focus on its potential therapeutic applications in the treatment of neurodegenerative diseases and mental health disorders. Specifically, more studies are needed to determine the optimal dosage and duration of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide treatment for these conditions. Additionally, more research is needed to understand the long-term effects of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide use on the brain and body. Finally, future research should explore the potential of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide as a tool for studying the serotonergic system in the brain and its role in various physiological and pathological processes.

Scientific Research Applications

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide has been studied for its potential therapeutic applications in the field of neuroscience. Specifically, N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-thiophenecarboxamide has also been studied for its potential as a treatment for depression and anxiety disorders.